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Compound of Interest

Compound Name: SRI-37330

CAS No.: 2322245-42-9

Cat. No.: B15608514

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SRI-37330 is a potent and orally bioavailable small molecule inhibitor of Thioredoxin-Interacting

Protein (TXNIP).[1][2][3] As a key regulator in cellular stress and metabolism, TXNIP is a

promising therapeutic target for metabolic diseases, particularly type 2 diabetes.[4][5][6] SRI-
37330 has been shown to inhibit glucagon secretion, reduce hepatic glucose production, and

reverse hepatic steatosis in preclinical models.[1][3][7] Accurate and consistent preparation of

SRI-37330 stock solutions is critical for obtaining reliable and reproducible results in cell

culture-based assays. These application notes provide a detailed protocol for the preparation,

storage, and use of SRI-37330 stock solutions for in vitro research.

Quantitative Data Summary
For ease of reference and experimental planning, the key quantitative data for SRI-37330 are

summarized in the table below.
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Property Value Source

Molecular Formula C₁₆H₁₉F₃N₄O₂S [8][9]

Molecular Weight 388.41 g/mol [9]

CAS Number 2322245-42-9 [1][9]

Appearance White to off-white solid [10]

Solubility in DMSO ≥ 100 mg/mL (257.46 mM) [9]

In Vitro IC₅₀ (TXNIP

expression in INS-1 cells)
0.64 µM [1][2][8]

Typical Cell Culture

Concentration
1 µM - 5 µM [1][9]

Signaling Pathway of SRI-37330
SRI-37330 exerts its primary effect through the inhibition of TXNIP. Under conditions of high

glucose, TXNIP expression is induced, leading to detrimental effects on pancreatic beta cells,

including apoptosis, and increased glucagon secretion from alpha cells. SRI-37330 treatment

effectively downregulates TXNIP expression. This inhibition of TXNIP leads to a cascade of

beneficial downstream effects, including reduced glucagon secretion and a decrease in hepatic

glucose production.
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Caption: SRI-37330 signaling pathway.

Experimental Protocol: Preparation of SRI-37330
Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of SRI-37330 in Dimethyl

Sulfoxide (DMSO).

Materials:

SRI-37330 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or cryovials

Calibrated precision balance

Vortex mixer

Pipettors and sterile, filtered pipette tips

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of SRI-37330 powder to room

temperature to prevent condensation of moisture.

Weighing: Carefully weigh out the desired amount of SRI-37330 powder using a calibrated

precision balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 3.884 mg of SRI-37330.

Dissolution:

Add the weighed SRI-37330 powder to a sterile amber microcentrifuge tube.

Add the calculated volume of DMSO to the tube. To continue the example, add 1 mL of

DMSO to the 3.884 mg of SRI-37330.
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Cap the tube tightly.

Solubilization: Vortex the solution vigorously until the SRI-37330 is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) and/or sonication may be used to aid dissolution

if necessary.[9] Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

amber cryovials to minimize freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1][10] Avoid repeated exposure to light.

Working Solution Preparation:

To prepare a working solution for your cell culture experiments, dilute the 10 mM stock solution

in your desired cell culture medium to the final target concentration. For example, to prepare 1

mL of a 10 µM working solution, add 1 µL of the 10 mM stock solution to 999 µL of cell culture

medium.

Important Considerations:

DMSO Toxicity: DMSO can be toxic to cells at higher concentrations. Ensure the final

concentration of DMSO in your cell culture medium does not exceed a level that affects cell

viability (typically ≤ 0.5%). Always include a vehicle control (medium with the same final

concentration of DMSO) in your experiments.

Hygroscopicity of DMSO: DMSO is hygroscopic and will absorb moisture from the air, which

can affect the solubility of compounds.[2] Use fresh, anhydrous DMSO and keep containers

tightly sealed.

Sterility: Maintain sterile technique throughout the preparation process to avoid

contamination of your stock and working solutions.

Experimental Workflow Diagram
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The following diagram illustrates the workflow for preparing SRI-37330 stock and working

solutions.
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Caption: Workflow for SRI-37330 solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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